![molecular formula C26H32O7 B1257449 Berkeleydione](/img/structure/B1257449.png)
Berkeleydione
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Overview
Description
Berkeleydione is a meroterpenoid found in Penicillium rubrum. It has been shown to exhibit inhibitory activity against caspase-1. It has a role as a cysteine protease inhibitor, an antineoplastic agent and a Penicillium metabolite. It is a cyclic terpene ketone, a meroterpenoid, an organic heterotetracyclic compound, a terpene lactone, a tertiary alcohol, a methyl ester, a beta-diketone and a tertiary alpha-hydroxy ketone.
Scientific Research Applications
Computational Sciences and Scientific Discovery Berkeley Lab's Computing Sciences organization is instrumental in advancing research across various scientific domains, including biology and astrophysics, by developing new computing, mathematics, and networking technologies. This comprehensive approach is essential for expanding our knowledge in areas such as global climate change and nanotechnology (Hules, 2009).
Bioactive Compound Discovery and Cancer Research Berkeleydione, along with berkeleytrione, has been identified as a novel hybrid polyketide-terpenoid metabolite isolated from a Penicillium species. These compounds have demonstrated inhibitory effects on matrix metalloproteinase-3 and caspase-1. Notably, berkeleydione has shown activity against non-small-cell lung cancer in human cell line antitumor screens, indicating its potential in cancer treatment research (Stierle et al., 2004).
Interleukin Inhibition and Inflammatory Response Berkeleydione, among other compounds, was isolated from the fungus Penicillium rubrum found in the Berkeley Pit, an acid mine waste lake. It was evaluated for its ability to inhibit signaling enzyme caspase-1 and potentially reduce interleukin 1-β production by inflammasomes in induced THP-1 cell line assays. This research is significant for understanding the compound's role in managing inflammatory responses (Stierle et al., 2011).
properties
Product Name |
Berkeleydione |
---|---|
Molecular Formula |
C26H32O7 |
Molecular Weight |
456.5 g/mol |
IUPAC Name |
methyl (1R,2S,12S,14R,16S)-16-hydroxy-2,6,6,11,14,16-hexamethyl-18-methylidene-8,15,17-trioxo-7-oxatetracyclo[12.3.1.02,12.05,10]octadeca-4,10-diene-1-carboxylate |
InChI |
InChI=1S/C26H32O7/c1-13-15-11-18(27)33-22(3,4)16(15)9-10-24(6)17(13)12-23(5)14(2)26(24,21(30)32-8)20(29)25(7,31)19(23)28/h9,17,31H,2,10-12H2,1,3-8H3/t17-,23+,24-,25-,26-/m0/s1 |
InChI Key |
RBGYOLFHIDJTOX-VMXKAMJHSA-N |
Isomeric SMILES |
CC1=C2CC(=O)OC(C2=CC[C@]3([C@H]1C[C@@]4(C(=C)[C@]3(C(=O)[C@@](C4=O)(C)O)C(=O)OC)C)C)(C)C |
SMILES |
CC1=C2CC(=O)OC(C2=CCC3(C1CC4(C(=C)C3(C(=O)C(C4=O)(C)O)C(=O)OC)C)C)(C)C |
Canonical SMILES |
CC1=C2CC(=O)OC(C2=CCC3(C1CC4(C(=C)C3(C(=O)C(C4=O)(C)O)C(=O)OC)C)C)(C)C |
synonyms |
berkeleydione |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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